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Compound of Interest

Compound Name: Food Yellow 3:1

Cat. No.: B093828 Get Quote

Essential Safety and Handling Guide for Food
Yellow 3:1
For Immediate Reference by Laboratory Professionals

This guide provides critical safety and logistical information for handling the synthetic azo dye,

Food Yellow 3:1 (also known as Sunset Yellow FCF or C.I. 15985:1). Adherence to these

procedures is essential for ensuring personal safety and maintaining a secure laboratory

environment.

Chemical and Safety Data
The following table summarizes key quantitative data for Food Yellow 3:1. It is important to

note that specific occupational exposure limits for this compound have not been established by

bodies such as ACGIH or NIOSH. Therefore, it is often treated as "particulates not otherwise

regulated" (PNOR), or nuisance dust, for which OSHA has set permissible exposure limits

(PELs).
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Parameter Value Source

CAS Number 15790-07-5 [1][2][3]

Molecular Formula C16H9AlN2O7S2 [1]

Molecular Weight 432.37 g/mol [1]

Appearance Orange-Yellow Powder [1]

OSHA PEL (as

PNOR/Nuisance Dust)

Total Dust: 15 mg/m³

Respirable Fraction: 5 mg/m³
N/A

Toxicity Data (LC50, Fish) > 100 mg/L (96 h, Danio rerio) [4]

Toxicity Data (EC50, Daphnia)
> 100 mg/L (48 h, Daphnia

magna)
[4]

Toxicity Data (EC50, Algae)
> 200 mg/L (72 h, Chlorella

vulgaris)
[4]

Personal Protective Equipment (PPE)
Strict adherence to the use of appropriate personal protective equipment is the first line of

defense against potential exposure. The following PPE is mandatory when handling Food
Yellow 3:1 in powdered form or in solution.

Eye and Face Protection: Wear tightly fitting safety goggles with side-shields that conform to

EN 166 (EU) or NIOSH (US) standards.[4]

Skin Protection:

Gloves: Handle with chemical-impermeable gloves that have been inspected prior to use.

[4][5]

Protective Clothing: Wear fire or flame-resistant and impervious clothing to prevent skin

contact.[4] A lab coat is the minimum requirement.

Respiratory Protection: If engineering controls are insufficient to maintain exposure below the

OSHA PEL for nuisance dust, or if irritation is experienced, a full-face respirator with an
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appropriate particulate filter should be used.[4]

Operational Handling Protocols
Safe handling of Food Yellow 3:1 requires careful attention to procedure to minimize the risk of

inhalation and skin contact. The following step-by-step protocols should be followed for

common laboratory tasks involving this substance.

Weighing and Transferring Powdered Dye
Preparation:

Ensure you are wearing all required PPE.

Perform the weighing operation in a well-ventilated area, preferably within a chemical

fume hood or an enclosure with local exhaust ventilation to control dust.[4]

Use non-sparking tools to prevent ignition from electrostatic discharge.[4]

Procedure:

Gently scoop the required amount of Food Yellow 3:1 powder. Avoid any actions that

could create dust clouds.

Carefully transfer the powder to a suitable, closed container for transport to the next step.

Preparing a Stock Solution
Preparation:

Wear all required PPE.

Work in a well-ventilated area or a chemical fume hood.

Procedure:

Add a small amount of the chosen solvent (e.g., deionized water) to the weighed powder

to create a paste. This minimizes dust generation when adding the bulk of the solvent.
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Gradually add the remaining solvent while stirring to ensure the dye is fully dissolved.

Transfer the final solution to a clearly labeled and sealed container.

Spill and Disposal Procedures
Accidental Release Measures
In the event of a spill, follow these procedures to ensure safe cleanup:

Evacuate and Secure: Evacuate non-essential personnel from the immediate area. Remove

all sources of ignition.[4]

Ventilate: Ensure the area is well-ventilated.

Containment: Prevent further spillage or leakage if it is safe to do so. Do not allow the

chemical to enter drains.[4]

Cleanup:

For dry spills, carefully sweep or vacuum the material. Avoid generating dust.

Place the collected material into a suitable, closed container for disposal.[4][5]

Clean the spill area with soap and water.

Waste Disposal Plan
Proper disposal of Food Yellow 3:1 is crucial to prevent environmental contamination.

Chemical Waste: The material can be disposed of by removal to a licensed chemical

destruction plant or by controlled incineration with flue gas scrubbing.[4]

Contaminated Materials: Any materials, such as gloves, paper towels, or containers that

have come into contact with the chemical should be disposed of as hazardous waste in

accordance with local, state, and federal regulations.

Environmental Precautions: Do not contaminate water, foodstuffs, feed, or seed by storage

or disposal. Do not discharge to sewer systems.[4]
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Safe Handling Workflow
The following diagram illustrates the logical workflow for the safe handling of Food Yellow 3:1
from receipt of the chemical to its final disposal.
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Caption: Safe handling workflow for Food Yellow 3:1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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